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Compound of Interest

Compound Name: Pomotrelvir

Cat. No.: B12783405 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

Pomotrelvir, a selective, covalent inhibitor of the SARS-CoV-2 main protease (Mpro). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this compound and associated

waste, thereby minimizing environmental impact and laboratory contamination.

Hazard Profile and Safety Precautions
Pomotrelvir is classified as an acute oral toxicant and is recognized as being very toxic to

aquatic life with long-lasting effects.[1] Therefore, strict adherence to safety protocols is

paramount during handling and disposal.

Personal Protective Equipment (PPE): When handling Pomotrelvir in solid or solution form,

the following PPE is mandatory:

Eye Protection: Safety goggles with side shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powdered form, to avoid inhalation.[1]

Handling and Storage:
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Avoid contact with skin and eyes, and prevent inhalation of dust or aerosols.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.

Store Pomotrelvir in a tightly sealed container in a cool, well-ventilated location, away from

direct sunlight and incompatible materials such as strong acids, alkalis, and oxidizing agents.

[1]

Quantitative Data Summary
The following table summarizes the key classifications and identifiers for Pomotrelvir based on

its Safety Data Sheet (SDS).

Parameter Value Reference

CAS Number 2713437-86-4 [1]

Molecular Formula C23H26ClN5O3 [1]

Molecular Weight 455.94 g/mol [1]

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

GHS Hazard Class
Acute aquatic toxicity

(Category 1)
[1]

GHS Hazard Class
Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statement H302: Harmful if swallowed [1]

Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[1]

Step-by-Step Disposal Procedures
The primary directive for Pomotrelvir disposal is to treat it as hazardous chemical waste and to

dispose of the contents and container at an approved waste disposal plant.[1] Under no

circumstances should Pomotrelvir or its waste be disposed of down the drain or in regular

trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.benchchem.com/product/b12783405?utm_src=pdf-body
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.benchchem.com/product/b12783405?utm_src=pdf-body
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.benchchem.com/product/b12783405?utm_src=pdf-body
https://www.researchgate.net/figure/Putative-Chemical-Mechanisms-of-Reversible-Covalent-Inhibition-of-SARS-CoV-2-3CL-Protease_fig4_361751091
https://www.benchchem.com/product/b12783405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Decontamination of Surfaces
and Equipment
While specific chemical inactivation protocols for Pomotrelvir are not readily available, a

general decontamination procedure for non-porous surfaces and laboratory equipment (e.g.,

glassware, stir bars, spatulas) can be followed. This procedure is based on standard laboratory

practices for handling hazardous chemicals.

Materials:

10% bleach solution (freshly prepared) or another appropriate laboratory disinfectant.

Water (deionized or distilled).

70% ethanol.

Paper towels or absorbent pads.

Appropriate PPE (gloves, safety glasses, lab coat).

Methodology:

Initial Removal: Carefully remove all visible residues of Pomotrelvir from the equipment or

surface using a dry paper towel. Treat this towel as solid hazardous waste.

Primary Decontamination: Thoroughly wipe or rinse the contaminated item with a 10%

bleach solution. Ensure a minimum contact time of 30 minutes to allow for potential oxidative

degradation of the compound.[2] For immersible items, submerge them in the bleach

solution.

Rinsing: After the required contact time, thoroughly rinse the item with water to remove the

bleach residue, which can be corrosive to some materials.[2]

Secondary Rinse: Perform a final rinse with 70% ethanol to aid in drying and remove any

remaining organic residues.
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Waste Collection: Collect all rinsates (bleach and water rinses) as liquid hazardous waste.

Do not dispose of them down the drain. All used paper towels and other disposable materials

from this process should be collected as solid hazardous waste.

Logical Workflow for Pomotrelvir Waste
Management
The following diagram illustrates the decision-making process and workflow for the proper

segregation and disposal of all waste streams generated from research activities involving

Pomotrelvir.
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Waste Generation Point

Waste Segregation

Waste Collection & Labeling

Final Disposal

Pomotrelvir-related activity completed

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, tubes, paper towels, expired solid compound)

Solid

Liquid Waste
(e.g., unused solutions, rinsates from decontamination)

Liquid

Sharps Waste
(e.g., contaminated needles, scalpels)

Sharps

Collect in a designated, sealed hazardous waste container for solids. Collect in a designated, sealed, and leak-proof hazardous waste container for liquids. Collect in a puncture-resistant sharps container.

Label all containers clearly with:
- 'Hazardous Waste'

- 'Pomotrelvir'
- Hazard Pictograms (Toxic, Environmental Hazard)

- Accumulation Start Date

Store waste in a designated satellite accumulation area.

Arrange for pickup by the institution's Environmental Health & Safety (EHS) office.

Final disposal at an approved hazardous waste disposal plant.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pomotrelvir waste.
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By adhering to these procedures, research professionals can ensure a safe laboratory

environment and maintain compliance with hazardous waste regulations, thereby building trust

and demonstrating a commitment to safety beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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